Cas no 122111-12-0 ((4S,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one)

• Product Name: (4S,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one
• CAS No: 122111-12-0
• MF: C₅H₆F₂O₄
• MW: 168.095549106598
• CID: 2617890
• PubChem ID: 13477301
• Update Time: 2025-04-21

(4S,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one Chemical and Physical Properties

Names and Identifiers

• (4S,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one
• 122111-12-0
• (4S,5R)-3,3-Difluoro-4-hydroxy-5-(hydroxymethyl)dihydrofuran-2(3H)-one
• SCHEMBL12355570
• (4S,5R)-3,3-Difluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one (non-preferred name)
• FBXJTMLCLDWDQO-GBXIJSLDSA-N
• DTXSID60541767

• Inchi： 1S/C5H6F2O4/c6-5(7)3(9)2(1-8)11-4(5)10/h2-3,8-9H,1H2/t2-,3+/m1/s1
• InChI Key： FBXJTMLCLDWDQO-GBXIJSLDSA-N
• SMILES： FC1(C(=O)O[C@H](CO)[C@@H]1O)F

Computed Properties

• Exact Mass: 168.02341499Da
• Monoisotopic Mass: 168.02341499Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.8Ų